![molecular formula C10H18N2OS B5766525 2,2-dimethyl-N-(1-pyrrolidinylcarbonothioyl)propanamide](/img/structure/B5766525.png)
2,2-dimethyl-N-(1-pyrrolidinylcarbonothioyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,2-dimethyl-N-(1-pyrrolidinylcarbonothioyl)propanamide, also known as DPT or N,N-Dipropyltryptamine, is a synthetic tryptamine derivative that has been studied for its potential therapeutic applications. This compound has gained attention in the scientific community due to its unique chemical structure and pharmacological properties.
Mechanism of Action
2,2-dimethyl-N-(1-pyrrolidinylcarbonothioyl)propanamide acts as a partial agonist at the 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. This results in altered sensory perception and a shift in consciousness, which may have therapeutic benefits for certain mental health conditions.
Biochemical and Physiological Effects:
This compound has been shown to increase levels of brain-derived neurotrophic factor (BDNF), a protein that plays a role in the growth and survival of neurons. It has also been shown to increase the production of new neurons in the hippocampus, a brain region involved in learning and memory.
Advantages and Limitations for Lab Experiments
2,2-dimethyl-N-(1-pyrrolidinylcarbonothioyl)propanamide has several advantages for use in laboratory experiments, including its potency and selectivity for serotonin receptors. However, it also has limitations, such as its short duration of action and potential for adverse effects on the cardiovascular system.
Future Directions
There are several potential future directions for research on 2,2-dimethyl-N-(1-pyrrolidinylcarbonothioyl)propanamide, including its use in combination with other psychedelic compounds for enhanced therapeutic effects, its potential as a treatment for neurodegenerative disorders, and its effects on other neurotransmitter systems in the brain. Further research is needed to fully understand the potential benefits and risks of this compound for therapeutic use.
Synthesis Methods
The synthesis of 2,2-dimethyl-N-(1-pyrrolidinylcarbonothioyl)propanamide involves the reaction of tryptamine with carbon disulfide, followed by reaction with 2-bromo-2-methylpropionyl chloride and propylamine. This results in the formation of this compound as a white crystalline solid.
Scientific Research Applications
2,2-dimethyl-N-(1-pyrrolidinylcarbonothioyl)propanamide has been studied for its potential use in the treatment of various mental health disorders, including depression, anxiety, and addiction. It has been shown to have a similar mechanism of action to other psychedelic compounds, such as psilocybin and LSD, in that it binds to serotonin receptors in the brain.
properties
IUPAC Name |
2,2-dimethyl-N-(pyrrolidine-1-carbothioyl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2OS/c1-10(2,3)8(13)11-9(14)12-6-4-5-7-12/h4-7H2,1-3H3,(H,11,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODEBZPPVEDECDB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NC(=S)N1CCCC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.